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Compound of Interest

Compound Name: 2,3,5-Trimethylhexane

Cat. No.: B089830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the known and potential

applications of 2,3,5-trimethylhexane in the field of organic synthesis, with a focus on its role

as a solvent, a reference standard, and a synthetic target. While specific detailed protocols for

many of its applications are not extensively documented in publicly available literature, this

document outlines generalized procedures and workflows based on established chemical

principles.

Physical and Chemical Properties
2,3,5-Trimethylhexane is a branched-chain alkane with the chemical formula C₉H₂₀. Its

structure and key properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₉H₂₀ [1][2]

Molecular Weight 128.26 g/mol [3]

Appearance Colorless liquid [2]

Boiling Point 131.4 °C [4]

Melting Point -127.9 °C [4]

Density 0.7258 g/cm³ at 20 °C [4]

Solubility

Insoluble in water; soluble in

non-polar organic solvents like

hexane, benzene, and ether.

[2][5]

CAS Number 1069-53-0 [3]

Applications in Organic Synthesis
As a Non-Polar, Inert Solvent
Due to its chemical inertness and non-polar nature, 2,3,5-trimethylhexane can be employed

as a solvent in organic reactions where a non-reactive medium is required. Its relatively high

boiling point allows for reactions to be conducted at elevated temperatures.

Potential Applications:

Grignard Reactions: While ethers like diethyl ether and tetrahydrofuran (THF) are the most

common solvents for Grignard reagent formation, alkanes can be used as co-solvents or in

specific cases where ether reactivity is a concern.[6] The primary role of the solvent is to

solvate the Grignard reagent.

Friedel-Crafts Reactions: These reactions often use an excess of the aromatic substrate as

the solvent, but in cases where the substrate is solid or a co-solvent is needed, an inert

alkane can be suitable.

Polymerization Reactions: In certain types of polymerization, particularly those involving

organometallic catalysts, an inert hydrocarbon solvent is necessary to control the reaction
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medium.

Logical Workflow for Solvent Selection:

Reaction to be performed

Are polar or aprotic polar solvents required?

Is an inert solvent necessary?

No

Select appropriate polar/aprotic polar solvent (e.g., THF, DMF)

Yes

No (reactant is solvent)

Required Reaction Temperature?

Yes

Consider lower boiling alkanes (e.g., hexane)

< 100 °C

2,3,5-trimethylhexane is a suitable candidate (BP: 131.4 °C)

> 100 °C

Consider 2,3,5-trimethylhexane

Click to download full resolution via product page

Caption: Logical workflow for considering 2,3,5-trimethylhexane as a reaction solvent.

Synthesis of 2,3,5-Trimethylhexane
A common synthetic route to branched alkanes involves the dehydration of a corresponding

alcohol to an alkene, followed by catalytic hydrogenation.[2]
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Experimental Workflow for Synthesis:

Start: 2,3,5-Trimethylhexanol

Dehydration
(Acid Catalyst, Heat)

Intermediate: Trimethylhexene Isomers

Catalytic Hydrogenation
(H₂, Pd/C or PtO₂)

Product: 2,3,5-Trimethylhexane

Purification (Distillation)

Click to download full resolution via product page

Caption: General experimental workflow for the synthesis of 2,3,5-trimethylhexane.

Generalized Protocol for Synthesis:

Step 1: Dehydration of 2,3,5-Trimethylhexanol

To a round-bottom flask equipped with a distillation apparatus, add 2,3,5-trimethylhexanol.

Slowly add a catalytic amount of a strong acid (e.g., sulfuric acid or phosphoric acid).
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Heat the mixture to a temperature sufficient to effect dehydration and distill the resulting

alkene (trimethylhexene isomers). The exact temperature will depend on the specific alcohol

isomer and the acid catalyst used.

Collect the distillate, which will be a mixture of trimethylhexene isomers and water.

Separate the organic layer, wash with a saturated sodium bicarbonate solution and then with

brine.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

(Optional) Purify the mixed alkenes by fractional distillation.

Step 2: Hydrogenation of Trimethylhexene

In a suitable pressure vessel, dissolve the trimethylhexene mixture in an inert solvent such

as ethanol or ethyl acetate.

Add a catalytic amount of a hydrogenation catalyst (e.g., 5-10% Palladium on carbon or

Platinum(IV) oxide).

Seal the vessel and purge with an inert gas (e.g., nitrogen or argon).

Pressurize the vessel with hydrogen gas to a desired pressure (typically 1-5 atm).

Stir the reaction mixture vigorously at room temperature or with gentle heating until hydrogen

uptake ceases.

Carefully vent the excess hydrogen and purge the vessel with an inert gas.

Filter the reaction mixture through a pad of celite to remove the catalyst.

Remove the solvent under reduced pressure.

Purify the resulting 2,3,5-trimethylhexane by fractional distillation.

Note: This is a generalized protocol. Specific reaction conditions, such as temperature,

pressure, and catalyst loading, would need to be optimized for this particular substrate.
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Application as a Reference Standard in Analytical
Chemistry
2,3,5-Trimethylhexane is utilized as a reference standard in the analysis of petroleum

products, particularly in gas chromatography (GC) and gas chromatography-mass

spectrometry (GC-MS).[1]

Applications:

Octane Rating Determination: Branched alkanes are key components of gasoline and their

identification and quantification are crucial for determining the octane number. Standard test

methods like ASTM D2699 (Research Octane Number) and ASTM D2700 (Motor Octane

Number) rely on the analysis of hydrocarbon composition.[7]

Internal Standard for GC-MS Quantification: In quantitative GC-MS analysis, an internal

standard is a compound added in a known amount to samples, calibration standards, and

blanks. It helps to correct for variations in injection volume and instrument response. 2,3,5-
trimethylhexane can serve as an internal standard for the analysis of other volatile organic

compounds, particularly other hydrocarbons.[5][8]

Generalized Protocol for Use as an Internal Standard in GC-MS:

Preparation of Internal Standard Stock Solution:

Accurately weigh a precise amount of pure 2,3,5-trimethylhexane.

Dissolve it in a high-purity solvent (e.g., hexane or pentane) to create a stock solution of

known concentration (e.g., 1000 µg/mL).

Preparation of Calibration Standards:

Prepare a series of calibration standards containing known concentrations of the

analyte(s) of interest.

To each calibration standard, add a constant and known amount of the 2,3,5-
trimethylhexane internal standard stock solution.
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Sample Preparation:

To each unknown sample, add the same constant and known amount of the 2,3,5-
trimethylhexane internal standard stock solution as was added to the calibration

standards.

GC-MS Analysis:

Analyze the calibration standards and the samples by GC-MS under identical conditions.

Identify the chromatographic peaks corresponding to the analyte(s) and the internal

standard (2,3,5-trimethylhexane).

Data Analysis:

For each calibration standard, calculate the ratio of the peak area of the analyte to the

peak area of the internal standard.

Plot a calibration curve of this peak area ratio versus the concentration of the analyte.

For each unknown sample, calculate the ratio of the peak area of the analyte to the peak

area of the internal standard.

Determine the concentration of the analyte in the unknown sample by using the calculated

peak area ratio and the calibration curve.

Workflow for Quantitative GC-MS Analysis using an Internal Standard:
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Prepare Internal Standard Stock Solution
(2,3,5-Trimethylhexane)

Prepare Calibration Standards
+ add IS

Prepare Unknown Samples
+ add IS

GC-MS Analysis

Generate Calibration Curve
(Analyte Area/IS Area vs. Conc.)

From Standards

Quantify Analyte in Samples

From Samples

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using 2,3,5-trimethylhexane as an internal

standard.

Role in Drug Development
Currently, there is no direct evidence or significant literature to suggest that 2,3,5-
trimethylhexane plays a specific role as a key starting material, intermediate, or active

pharmaceutical ingredient in drug development. Its primary relevance to the pharmaceutical

industry would be in its application as a solvent for non-polar compounds or as a reference

material in analytical quality control processes.

Signaling Pathways
As a simple, saturated hydrocarbon, 2,3,5-trimethylhexane is not known to be involved in any

biological signaling pathways. It is generally considered to be biologically inert, although, like
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other volatile hydrocarbons, it can have anesthetic effects at high concentrations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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